Cas no 1361585-16-1 (5-Amino-2-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 5-Amino-2-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361585-16-1
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4968619
• Update Time: 2025-10-30

5-Amino-2-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-8-3-6(4-9(13)11(8)14)10-2-1-7(15)5-16-10/h1-5H,15H2
• InChI Key： NZXXNDFAVSNVSJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(3,4,5-trichlorophenyl)pyridine

Introduction to 5-Amino-2-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361585-16-1)

5-Amino-2-(3,4,5-trichlorophenyl)pyridine, identified by its CAS number 1361585-16-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic amine features a pyridine core substituted with a 3,4,5-trichlorophenyl group at the 2-position and an amino group at the 5-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by the presence of chlorine atoms on the phenyl ring, contributes to its reactivity and potential applications in medicinal chemistry. The electron-withdrawing nature of chlorine atoms enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in constructing more complex scaffolds for drug discovery.

In recent years, 5-Amino-2-(3,4,5-trichlorophenyl)pyridine has garnered attention due to its role as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its utilization in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine moiety serves as a hinge-binding region in many kinase inhibitors, while the chlorophenyl group provides additional interactions with the target protein.

Recent studies have highlighted the compound's potential in inhibiting Janus kinases (JAKs), which play a pivotal role in signal transduction pathways involved in immune responses and hematopoiesis. By modulating JAK activity, compounds derived from 5-Amino-2-(3,4,5-trichlorophenyl)pyridine have shown promise in preclinical models for conditions such as rheumatoid arthritis and inflammatory bowel disease. The chlorine substituents on the phenyl ring are believed to enhance binding affinity by forming hydrophobic interactions and dipole-dipole interactions with key residues in the JAK active site.

The synthesis of 5-Amino-2-(3,4,5-trichlorophenyl)pyridine typically involves multi-step organic transformations starting from readily available aromatic precursors. A common synthetic route includes chlorination of a phenyl derivative followed by condensation with a pyridine carboxylic acid or its ester. The introduction of the amino group is often achieved through nucleophilic substitution or reduction of an amide intermediate. These synthetic strategies highlight the compound's versatility as a building block in medicinal chemistry.

From a computational chemistry perspective, virtual screening methods have been employed to identify derivatives of 5-Amino-2-(3,4,5-trichlorophenyl)pyridine with enhanced biological activity. Molecular docking simulations have revealed that subtle modifications around the pyridine ring can significantly alter binding affinity and selectivity towards target proteins. This computational approach has accelerated the discovery process by allowing rapid evaluation of thousands of potential analogs.

The pharmacokinetic properties of compounds derived from 5-Amino-2-(3,4,5-trichlorophenyl)pyridine are also under investigation to optimize their therapeutic efficacy. Factors such as solubility, metabolic stability, and distribution across biological barriers are critical considerations during drug development. Advances in prodrug design and formulation techniques have enabled researchers to enhance these properties while maintaining high bioactivity.

In conclusion, 5-Amino-2-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361585-16-1) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new biological pathways and drug targets, 5-Amino-2-(3,4,5-trichlorophenyl)pyridine will undoubtedly remain at the forefront of medicinal chemistry innovation.